Cas no 19750-02-8 (3-amino-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 19750-02-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 95153
• PubChem ID: 81472
• Update Time: 2025-06-11

3-amino-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester
• 155.15
• 5-AMINO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-amino-1H-pyrazole-4-carboxylate
• Ethyl 3-aMino-4-pyrazolecarboxylate
• AKOS BC-0708
• BUTTPARK 100\09-33
• 5-AMINO-1H-PYRAZOLE-4-CARBOXYLIC
• ETHYL 5-AMINOPYRAZOLE-4-CARBOXYLATE
• Ethyl 5-amino-1H-pyrazol-4-carboxylate
• Ethyl 5-amino-1H-4-pyrazolecarboxylate
• 5-mino-1H-pyrazole-4-carboxylic acid ethyl ester
• AKOS BBS-00002579
• HMS2341C24
• TS-00077
• 6994-25-8
• Pyrazole carboxylic ester 4
• ethyl 3-amino-1H-pyrazole-4-carboxylate;Ethyl 3-Aminopyrazole-4-carboxylate
• 19750-02-8
• YPXGHKWOJXQLQU-UHFFFAOYSA-
• 3-amino-4-carboethoxypyrazole
• Ethyl-3-Aminopyrazole-4-carboxylate
• AKOS000265416
• ChemDiv2_008143
• 1260243-04-6
• 3-Amino-1H-pyrazole-4-carboxylicacidethylester
• MLS000104802
• F0255-0027
• Z57683723
• Ethyl 3-amino-1H-pyrazole-4-carboxylate
• NSC 521580
• 5-aminopyrazole-4-carboxylic acid ethyl ester
• 103259-35-4
• ethyl 3-amino-2H-pyrazole-4-carboxylate
• Ethyl-5-amino-1H-pyrazole-4-carboxylate
• ALLOPURINOL IMPURITY D [EP IMPURITY]
• HY-W007997
• 1H-Pyrazole-4-carboxylic acid, 3-amino-, ethyl ester
• EINECS 230-262-3
• FT-0648468
• NSC521580
• 9GY5HA1GAA
• DTXSID10990206
• CHEMBL507899
• FT-0614993
• ethyl 3-amino-pyrazol-4-carboxylate
• AC-23178
• A4320
• BDBM14781
• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 5-AMINO-, ETHYL ESTER
• Ethyl 3-aminopyrazole-4-carboxylate, 98%
• HMS554K13
• 3-Amino-4-carbethoxypyrazole
• BP-10088
• E0766
• MFCD00005238
• AE-562/40195503
• CCG-2127
• A9244
• 3-amino4-carbethoxypyrazole
• SR-01000577330-1
• Q27272542
• Ethyl 3-aminopyrazole-4-carboxylate
• Ethyl5-aminopyrazol-4-carboxylate
• MFCD00114562
• AB03454
• CS-W007997
• Maybridge1_004633
• BB 0256781
• FS-1117
• 3-amino-4-ethoxycarbonyl-pyrazole
• EN300-26145
• Ethyl 5-aminopyrazol-4-carboxylate
• Ethyl-3-amino-4-pyrazole carboxylate
• ethyl 3-amino-pyrazole-4-carboxylate
• ethyl 3-amino-1h-pyrazole4-carboxylate
• SR-01000577330
• SCHEMBL309220
• CL3441
• Allopurinol Imp. D (EP); Allopurinol USP Related Compound D; Allopurinol USP RC D; Ethyl 5-Amino-1H-pyrazole-4-carboxylate; Allopurinol Related Compound D; Allopurinol Impurity D
• Ethyl 3-imino-2,3-dihydro-1H-pyrazole-4-carboxylate
• W-206450
• ethyl 3-aminopyrazole 4-carboxylate
• HMS1392C03
• AM20100659
• Ethyl 3-amino-1H-pyrazole-4-carboxylate #
• NSC-521580
• SB21924
• 3-Amino-4-pyrazolecarboxylic Acid Ethyl Ester
• 5-amino-4-pyrazolecarboxylic acid, ethyl ester
• Ethyl 5-amino-1H-pyrazole-4-carboxylate, AldrichCPR
• SMR000054735
• EC 230-262-3
• Allopurinol Impurity D
• UNII-9GY5HA1GAA
• doi:10.14272/YPXGHKWOJXQLQU-UHFFFAOYSA-N.1
• A889866
• AM807136
• 3-Amino-4-carbethoxypyrazol
• DS-1709
• 3-Amino-4-ethoxycarbonylpyrazole
• Ethyl 3-amino-4-pyrazole carboxylate
• AKOS000266226
• BB 0219112
• BCP21454
• InChI=1/C6H9N3O2/c1-2-11-6(10)4-3-8-9-5(4)7/h3H,2H2,1H3,(H3,7,8,9)
• NS00010231
• Allopurinol impurity D, European Pharmacopoeia (EP) Reference Standard
• ethyl5-amino-1H-pyrazole-4-carboxylate
• EU-0096157
• BBL005567
• ALBB-010725
• STK298895
• 5-AMINO-1H-PYRAZOLE-4-CARBOXYLICACID ETHYL ESTER
• DB-297547
• DB-368237

• Inchi： 1S/C6H9N3O2/c1-2-11-6(10)4-3-8-9-5(4)7/h3H,2H2,1H3,(H3,7,8,9)
• InChI Key： YPXGHKWOJXQLQU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1N)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.318
• Melting Point: 103-107 °C
• Boiling Point: 349.2°C at 760 mmHg
• Flash Point: 165°C
• Refractive Index: 1.584
• PSA: 81.00000
• LogP: 0.74980
• Vapor Pressure: No data available

3-amino-1H-pyrazole-4-carboxylic acid ethyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H317 (85.11%) H319 (10.64%) H400 (85.11%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester

Professional Introduction to 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 19750-02-8)

3-amino-1H-pyrazole-4-carboxylic acid ethyl ester, identified by the chemical formula CAS No. 19750-02-8, is a significant intermediate in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and synthetic utility. The presence of both an amino group and a carboxylate ester moiety makes it a versatile building block for the development of more complex molecules, particularly in medicinal chemistry.

The 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester structure is characterized by its ability to participate in various chemical reactions, including condensation, cyclization, and functional group transformations. These properties have made it a valuable reagent in the synthesis of pharmacologically active compounds. Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing various therapeutic targets, such as enzymes and receptors involved in metabolic diseases, infectious diseases, and cancer.

In the realm of medicinal chemistry, 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester has been utilized as a precursor in the development of novel therapeutic agents. Its structural framework allows for modifications that can enhance binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its role in synthesizing compounds with potential applications in anti-inflammatory and anti-proliferative therapies. The flexibility provided by the ethyl ester group enables further derivatization into amides, hydrazides, or other functionalized derivatives, broadening its applicability.

Recent research has also explored the pharmacokinetic properties of derivatives derived from 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester. These studies aim to optimize bioavailability and metabolic stability, critical factors for drug efficacy. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify promising candidates for further preclinical evaluation. The compound's role in designing molecules with improved pharmacological profiles underscores its importance in modern drug development.

The synthesis of 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester typically involves multi-step organic reactions, often starting from readily available pyrazole precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly employed to achieve high yields and purity.

Moreover, the biological activity of 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester and its derivatives has been extensively studied in vitro and in vivo. Research has revealed its potential as an inhibitor of various enzymes implicated in disease pathways. For example, derivatives of this compound have shown inhibitory effects on carbonic anhydrase enzymes, which are relevant in conditions like glaucoma and altitude sickness. Additionally, its interaction with other enzyme families has been explored for applications in antiviral and antibacterial therapies.

The integration of 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester into drug discovery pipelines aligns with the growing trend towards personalized medicine. By understanding the structural requirements for biological activity, researchers can tailor derivatives to target specific patient populations more effectively. This approach not only enhances therapeutic outcomes but also reduces side effects associated with broad-spectrum treatments.

Future directions in the study of 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester include exploring its role in emerging therapeutic areas such as neurodegenerative diseases and immunomodulation. The compound's unique structural features make it a promising candidate for developing next-generation therapeutics that address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 19750-02-8) represents a cornerstone in pharmaceutical synthesis and drug development. Its versatility as a synthetic intermediate and its potential biological activities position it as a key component in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, its significance in advancing medical science is undeniable.